Cas no 1499899-64-7 ([(3-Chloropyridin-4-yl)methyl](hexyl)amine)

• Product Name: [(3-Chloropyridin-4-yl)methyl](hexyl)amine
• CAS No: 1499899-64-7
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD21286250
• CID: 4783451
• Update Time: 2025-10-28

[(3-Chloropyridin-4-yl)methyl](hexyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Chloropyridin-4-yl)methyl](hexyl)amine
• N-[(3-chloropyridin-4-yl)methyl]hexan-1-amine

• MDL： MFCD21286250
• Inchi： 1S/C12H19ClN2/c1-2-3-4-5-7-14-9-11-6-8-15-10-12(11)13/h6,8,10,14H,2-5,7,9H2,1H3
• InChI Key： BNTHMTCCOFSPIE-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CNCCCCCC

Computed Properties

• Exact Mass: 226.1236763 g/mol
• Monoisotopic Mass: 226.1236763 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 24.9
• Molecular Weight: 226.74

Additional information on [(3-Chloropyridin-4-yl)methyl](hexyl)amine

Comprehensive Guide to [(3-Chloropyridin-4-yl)methyl](hexyl)amine (CAS No. 1499899-64-7): Properties, Applications, and Market Insights

[(3-Chloropyridin-4-yl)methyl](hexyl)amine (CAS 1499899-64-7) is a specialized amine derivative with a unique molecular structure that combines a chloropyridine moiety with a hexylamine chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The presence of both chlorine and amine functional groups makes it particularly valuable for cross-coupling reactions and heterocyclic synthesis.

One of the most searched questions about [(3-Chloropyridin-4-yl)methyl](hexyl)amine is its role in drug discovery. Researchers are increasingly interested in this compound as a precursor for kinase inhibitors, which are critical in treating diseases like cancer and autoimmune disorders. The chloropyridine segment is known to enhance bioavailability, while the hexylamine chain can improve lipophilicity, making it a promising candidate for medicinal chemistry applications.

In the agrochemical sector, 1499899-64-7 is explored for its potential in developing novel pesticides and herbicides. The compound's ability to interact with enzyme targets in pests has led to its evaluation in crop protection formulations. Given the growing demand for sustainable agriculture, this aligns well with current trends toward eco-friendly solutions.

From a synthetic chemistry perspective, [(3-Chloropyridin-4-yl)methyl](hexyl)amine is valued for its reactivity in N-alkylation and nucleophilic substitution reactions. Its CAS number (1499899-64-7) is frequently searched in chemical databases, reflecting its importance in organic synthesis. Laboratories often use it to create custom intermediates for high-value compounds.

The market for amine derivatives like 1499899-64-7 is expanding, driven by advancements in pharmaceutical R&D and agrochemical innovation. Suppliers are increasingly offering this compound in high-purity grades to meet the demands of research institutions and industrial manufacturers. Its scalability and synthetic flexibility make it a sought-after chemical intermediate.

For researchers working with [(3-Chloropyridin-4-yl)methyl](hexyl)amine, proper handling protocols and storage conditions are essential to maintain its stability. The compound should be stored in a cool, dry environment, away from oxidizing agents. Safety data sheets (SDS) provide detailed guidance on its compatibility and risk assessment.

In summary, CAS 1499899-64-7 represents a versatile and valuable chemical entity with broad applications in life sciences and material research. Its unique structure and reactivity continue to inspire innovations across multiple industries, making it a compound worth watching in the coming years.